Cas no 1806828-24-9 (6-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 6-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1806828-24-9
• MF: C₈H₉F₂N₃O₂
• MW: 217.172768354416
• CID: 4857978
• Update Time: 2025-11-01

6-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H9F2N3O2/c9-7(10)6-3(8(14)15)1-5(12)13-4(6)2-11/h1,7H,2,11H2,(H2,12,13)(H,14,15)
• InChI Key： TUPGNJLHLJEVHL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C=C(N)N=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: -2.7
• Topological Polar Surface Area: 102

Additional information on 6-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-4-carboxylic acid

6-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-4-carboxylic Acid: A Comprehensive Overview

6-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806828-24-9) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its pyridine ring system, incorporates multiple functional groups, including amino, difluoromethyl, and carboxylic acid moieties, which contribute to its unique chemical properties and potential applications.

The pyridine ring, a six-membered aromatic structure with one nitrogen atom, serves as the backbone of this molecule. The substitution pattern on the pyridine ring is critical to its functionality. The 6-amino group at position 6 and the aminomethyl group at position 2 introduce electron-donating effects, enhancing the compound's reactivity and stability. Meanwhile, the difluoromethyl group at position 3 introduces fluorine atoms, which are known for their electronegativity and ability to modulate physical and chemical properties such as solubility and bioavailability. The carboxylic acid group at position 4 further enhances the compound's versatility by providing acidic properties that can participate in various chemical reactions.

Recent studies have highlighted the potential of 6-amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-4-carboxylic acid in drug discovery and development. Its structural features make it an ideal candidate for designing bioactive molecules with specific pharmacokinetic profiles. For instance, researchers have explored its role as a precursor in the synthesis of peptide-based drugs, where its amino groups can serve as attachment points for amino acids or other biologically relevant molecules.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The presence of fluorine atoms in the difluoromethyl group imparts unique electronic properties to the molecule, making it suitable for applications in organic electronics. Recent advancements in the field have demonstrated that derivatives of this compound can be used as building blocks for organic semiconductors, contributing to the development of next-generation electronic devices such as flexible displays and sensors.

The synthesis of 6-amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-4-carboxylic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include nucleophilic substitution reactions to introduce amino groups and fluorination processes to incorporate fluorine atoms into the molecule. Researchers have optimized these steps by employing advanced catalytic systems and green chemistry principles to minimize environmental impact.

From a structural perspective, the compound's stability is influenced by its conjugated system and steric effects arising from substituents on the pyridine ring. Computational studies have revealed that these factors play a crucial role in determining its thermodynamic stability and reactivity under various conditions. Such insights are invaluable for predicting its behavior in different chemical environments and optimizing its use in practical applications.

Furthermore, recent investigations into the biological activity of this compound have uncovered its potential as an inhibitor of key enzymes involved in metabolic pathways. Its ability to interact with protein targets through hydrogen bonding and hydrophobic interactions makes it a promising lead compound for developing therapeutic agents against various diseases, including cancer and neurodegenerative disorders.

In conclusion, 6-amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806828-24-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, functional groups, and chemical properties make it an invaluable tool for researchers in medicinal chemistry, materials science, and beyond. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.